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Compound of Interest

Compound Name: NIH-12848

Cat. No.: B1678873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NIH-12848 is a potent and selective inhibitor of Phosphatidylinositol 5-Phosphate 4-Kinase γ

(PI5P4Kγ), a lipid kinase involved in various cellular signaling pathways.[1] It exhibits an IC50

of approximately 1 µM for PI5P4Kγ and shows high selectivity over the α and β isoforms of

PI5P4K, which are not significantly inhibited at concentrations up to 100 µM.[1][2] NIH-12848
has been identified as a valuable tool for investigating the cellular functions of PI5P4Kγ, which

has been implicated in cancer, immunological disorders, and neurodegeneration. This inhibitor

has been shown to affect downstream signaling pathways, including the PI3K/mTOR and

MAPK pathways, and to modulate the transcriptional activity of YAP.

These application notes provide a detailed protocol for the preparation of a stock solution of

NIH-12848 using dimethyl sulfoxide (DMSO), a common solvent for in vitro and in vivo studies.

Adherence to this protocol will help ensure the accurate and reproducible use of this inhibitor in

experimental settings.

Data Presentation
The following table summarizes the key quantitative data for NIH-12848.
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Parameter Value Reference

Target

Phosphatidylinositol 5-

Phosphate 4-Kinase γ

(PI5P4Kγ)

IC50 (PI5P4Kγ) ~1 µM

IC50 (PI5P4Kα, PI5P4Kβ) >100 µM

Solubility in DMSO 77 mg/mL (199.78 mM)

Typical In Vitro Working

Concentration
10 - 30 µM

Storage of Stock Solution -20°C or -80°C General laboratory practice

Experimental Protocols
Materials and Equipment

NIH-12848 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM NIH-12848 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NIH-12848 in DMSO. The

molecular weight of NIH-12848 is 385.44 g/mol .
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Preparation: Before starting, ensure the work area is clean and that all materials and

equipment are readily accessible. Wear appropriate PPE.

Weighing NIH-12848:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 1 mg of NIH-12848 powder into the tared tube. Record the exact

weight.

Calculating the Volume of DMSO:

To prepare a 10 mM stock solution from 1 mg of NIH-12848, the required volume of

DMSO can be calculated using the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (1 mg / (10 mmol/L * 385.44 g/mol )) * 1,000,000 µL/L

Volume (µL) ≈ 259.4 µL

For practical purposes, it is often easier to weigh a slightly different amount and adjust the

DMSO volume accordingly. For example, to make a 10 mM solution from exactly 1 mg of

compound, add 259.4 µL of DMSO.

Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

NIH-12848 powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution to ensure there are no visible particles. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid

excessive heat.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol for Preparing a Working Solution
For cell-based assays, the DMSO stock solution needs to be further diluted in cell culture

medium to the desired final concentration. It is crucial to ensure that the final concentration of

DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Thawing the Stock Solution:

Thaw a single aliquot of the 10 mM NIH-12848 stock solution at room temperature.

Serial Dilution (Example for a 10 µM final concentration):

Prepare an intermediate dilution by adding a small volume of the 10 mM stock solution to

cell culture medium. For example, add 1 µL of the 10 mM stock to 99 µL of medium to get

a 100 µM intermediate solution. Mix well by gentle pipetting.

Add the appropriate volume of the intermediate solution to your experimental wells. For

example, to achieve a final concentration of 10 µM in a 1 mL final volume, add 100 µL of

the 100 µM intermediate solution.

Vehicle Control:

It is essential to include a vehicle control in your experiments. This control should contain

the same final concentration of DMSO as the experimental conditions.
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Workflow for NIH-12848 Stock Solution Preparation
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Caption: Workflow for preparing NIH-12848 stock solution.
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Simplified Signaling Pathway of NIH-12848 Action
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Caption: Simplified signaling pathway of NIH-12848 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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